![molecular formula C11H18ClNO2 B2782901 Methyl 5-(aminomethyl)tricyclo[3.3.0.03,7]octane-1-carboxylate;hydrochloride CAS No. 2490404-72-1](/img/structure/B2782901.png)
Methyl 5-(aminomethyl)tricyclo[3.3.0.03,7]octane-1-carboxylate;hydrochloride
Description
Scientific Research Applications
Organic Synthesis of Polycyclic Hydrocarbon Scaffolds
The compound serves as a precursor for the synthesis of C(sp3)-rich polycyclic hydrocarbon scaffolds . These scaffolds are valuable in medicinal chemistry and crop science as saturated bioisosteres of benzenoids. A scalable protocol has been developed for synthesizing derivatives of tricyclo[3.3.0.03,7]octane, which are optimal saturated isosteres for ortho-disubstituted benzene .
Enantioselective Synthesis
EN300-27115468: is utilized in the enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates. This process is significant for creating compounds with excellent enantioselectivities under metal-free conditions, which is crucial for producing a wide range of biologically active molecules .
Adamantane Synthesis
The compound is involved in the synthesis of adamantane through skeletal isomerization processes. Adamantane and its derivatives are important in pharmaceuticals and materials science due to their unique structure and stability .
Cancer Research
As EN300-27115468 is related to N-Nitrosamines, it’s pertinent to cancer research. N-Nitrosamines can form as impurities in drug production and have been linked to an elevated risk of several cancers. Understanding the formation and mitigation of such impurities is crucial for drug safety .
Precision Navigation Systems
Although not directly related to the chemical compound , the EN300 series, such as the EN-300 Precision Fiber Optic Inertial Measurement/Navigation Unit , represents advanced technology in navigation systems. This highlights the importance of precision and accuracy in scientific instrumentation, which can be paralleled in chemical synthesis and application .
Fluorination Reactions
The compound may find applications in fluorination reactions, as similar structures are used in the formation of iminium phosphate salts from phosphanes and phosphoranes. Fluorination is a key step in the synthesis of many pharmaceuticals and agrochemicals .
properties
IUPAC Name |
methyl 5-(aminomethyl)tricyclo[3.3.0.03,7]octane-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2.ClH/c1-14-9(13)11-4-7-2-10(11,6-12)3-8(7)5-11;/h7-8H,2-6,12H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXQXWMFRQXTFDV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C12CC3CC1(CC3C2)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-(aminomethyl)tricyclo[3.3.0.03,7]octane-1-carboxylate;hydrochloride | |
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